Cas no 1260657-24-6 (Methyl 6-bromoimidazo[1,2-a]pyrimidine-7-carboxylate)

• Product Name: Methyl 6-bromoimidazo[1,2-a]pyrimidine-7-carboxylate
• CAS No: 1260657-24-6
• MF: C₈H₆BrN₃O₂
• MW: 256.056140422821
• CID: 1081864
• PubChem ID: 71748521
• Update Time: 2025-10-29

Methyl 6-bromoimidazo[1,2-a]pyrimidine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromoimidazo[1,2-a]pyrimidine-7-carboxylate
• 1260657-24-6
• Methyl6-bromoimidazo[1,2-a]pyrimidine-7-carboxylate
• DTXSID00857617

• Inchi： 1S/C8H6BrN3O2/c1-14-7(13)6-5(9)4-12-3-2-10-8(12)11-6/h2-4H,1H3
• InChI Key： BGILSYIYHSQCML-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OC)=NC2=NC=CN2C=1

Computed Properties

• Exact Mass: 254.96434g/mol
• Monoisotopic Mass: 254.96434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.5Ų

Additional information on Methyl 6-bromoimidazo[1,2-a]pyrimidine-7-carboxylate

Methyl 6-bromoimidazo[1,2-a]pyrimidine-7-carboxylate (CAS No. 1260657-24-6): A Comprehensive Overview

Methyl 6-bromoimidazo[1,2-a]pyrimidine-7-carboxylate (CAS No. 1260657-24-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique structure of Methyl 6-bromoimidazo[1,2-a]pyrimidine-7-carboxylate makes it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of Methyl 6-bromoimidazo[1,2-a]pyrimidine-7-carboxylate consists of a central imidazopyrimidine core with a bromine substituent at the 6-position and a methyl ester group at the 7-position. This configuration imparts specific reactivity and stability characteristics that are crucial for its applications in drug discovery and development. The bromine substituent, in particular, plays a significant role in enhancing the compound's reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the potential of Methyl 6-bromoimidazo[1,2-a]pyrimidine-7-carboxylate as a lead compound for the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and hepatitis C. The bromine substituent was found to be essential for maintaining high antiviral efficacy while minimizing cytotoxicity.

In addition to its antiviral properties, Methyl 6-bromoimidazo[1,2-a]pyrimidine-7-carboxylate has shown promise in cancer research. A study published in Cancer Research reported that certain derivatives of this compound selectively inhibit the growth of human cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. The methyl ester group was identified as a critical structural element for achieving high selectivity and potency against cancer cells.

The synthetic versatility of Methyl 6-bromoimidazo[1,2-a]pyrimidine-7-carboxylate has also been extensively explored. Researchers have developed efficient synthetic routes to access this compound and its derivatives using various methodologies, including palladium-catalyzed cross-coupling reactions and metal-free approaches. These synthetic strategies have enabled the rapid generation of structurally diverse libraries for high-throughput screening and hit-to-lead optimization.

In the context of drug discovery, the ability to modify the bromine and methyl ester groups provides a powerful tool for fine-tuning the pharmacological properties of Methyl 6-bromoimidazo[1,2-a]pyrimidine-7-carboxylate. For example, replacing the bromine with other halogens or functional groups can significantly alter the compound's binding affinity to specific biological targets. Similarly, converting the methyl ester to other functional groups can influence solubility, metabolic stability, and pharmacokinetic profiles.

Clinical trials involving compounds derived from Methyl 6-bromoimidazo[1,2-a]pyrimidine-7-carboxylate are currently underway to evaluate their safety and efficacy in treating various diseases. Early results from phase I trials have shown promising outcomes, with several compounds demonstrating favorable pharmacokinetic properties and minimal adverse effects. These findings underscore the potential of this class of compounds as viable candidates for further clinical development.

In conclusion, Methyl 6-bromoimidazo[1,2-a]pyrimidine-7-carboxylate (CAS No. 1260657-24-6) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile synthetic properties make it an attractive starting point for developing novel therapeutic agents with diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a key player in the quest for innovative treatments for various diseases.